5-butyl-4-ethyl-2-[2-(2-methyl-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepin-5(6H)-yl)-2-oxoethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 5-butyl-4-ethyl-2-[2-(2-methyl-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepin-5-yl)-2-oxoethyl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C18H28N6O2/c1-4-6-8-16-20-24(18(26)22(16)5-2)13-17(25)21-9-7-10-23-15(12-21)11-14(3)19-23/h11H,4-10,12-13H2,1-3H3
• InChI Key: KOLFRUBPPKBLQX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN(C(=O)N1CC)CC(=O)N2CCCN3C(=CC(=N3)C)C2
• Molecular Formula: C18H28N6O2
• Molecular Weight: 360.5 g/mol

Description

5-butyl-4-ethyl-2-[2-(2-methyl-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepin-5(6H)-yl)-2-oxoethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C18H28N6O2 and its molecular weight is 360.5 g/mol. The purity is usually 95%.
The exact mass of the compound 5-butyl-4-ethyl-2-[2-(2-methyl-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepin-5(6H)-yl)-2-oxoethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one is 360.22737416 g/mol and the complexity rating of the compound is 566. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-butyl-4-ethyl-2-[2-(2-methyl-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepin-5(6H)-yl)-2-oxoethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-butyl-4-ethyl-2-[2-(2-methyl-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepin-5(6H)-yl)-2-oxoethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Synthesis Methods

Research into the synthesis of related heterocyclic compounds, such as pyrazolo[1,5-a][1,4]diazepin-4-ones and tetrahydro-1,4-diazepinones, has been detailed, showcasing general approaches towards the synthesis of these compounds. A regioselective strategy for synthesizing ethyl 1-(oxiran-2-ylmethyl)-1H-pyrazole-5-carboxylates from easily accessible 3(5)-aryl- or methyl-1H-pyrazole-5(3)-carboxylates has been developed, indicating the versatility of these heterocycles for further chemical transformations (Dzedulionytė et al., 2022).

Antimicrobial Activity

Some derivatives related to the core structure of the compound have been synthesized and tested for their antimicrobial activity. For instance, the synthesis of pyrazolo[4,3-e][1,4]diazepin-5,8-diones starting from 1-ethyl-3-methyl-4-nitro-5-pyrazolecarbonylchloride and alpha-aminoesters has been reported. These compounds were evaluated for their antimicrobial properties, demonstrating the potential medicinal chemistry applications of such heterocyclic frameworks (Migliara et al., 1992).

Drug Discovery and Design

The design and synthesis of novel scaffolds for drug discovery highlight the potential of integrating heterocyclic structures similar to the compound of interest. Hybrids of β-D-glucose with 1,2,3,4-tetrahydrobenzo[e][1,4]diazepin-5-one, the corresponding oxazepine, and pyridyldiazepines have been developed, showcasing the creation of novel tricyclic scaffolds. These compounds are suitable for selective derivatization, indicating their usefulness in the development of new therapeutic agents (Abrous et al., 2001).

Structural and Mechanistic Insights

The study of heterocyclic compounds, including pyrazolo and triazol derivatives, offers valuable structural and mechanistic insights. For instance, the crystal structure of ethyl 5-(2,6-dimethylphenyl)-2-methyl-3-oxa-4,8,9-triazatricyclo[5.3.0.0^2,6]deca-4,9-diene-8-carboxylate has been determined, revealing a novel ring system and providing a deeper understanding of the molecular architecture and interactions of these compounds (Gelli et al., 1994).